![molecular formula C17H21FN2O3 B7635443 N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide](/img/structure/B7635443.png)
N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide, also known as CPP-115, is a synthetic compound that has been studied for its potential as a treatment for various neurological disorders. CPP-115 is a potent inhibitor of an enzyme called gamma-aminobutyric acid (GABA) transaminase, which plays a key role in the regulation of GABA levels in the brain. GABA is an important neurotransmitter that helps to regulate brain activity and is involved in a wide range of physiological processes.
Mechanism of Action
N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide works by inhibiting the activity of GABA transaminase, which is an enzyme that breaks down GABA in the brain. By inhibiting GABA transaminase, this compound increases the levels of GABA in the brain, which can have a range of effects on brain activity and physiology. GABA is an inhibitory neurotransmitter that helps to regulate brain activity, and increasing GABA levels can have a calming effect on the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to increase GABA levels in the brain. GABA is involved in a wide range of physiological processes, including the regulation of sleep, anxiety, and seizure activity. By increasing GABA levels, this compound can have a range of effects on these processes, including reducing anxiety symptoms, improving sleep quality, and reducing seizure activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide for lab experiments is its potency as a GABA transaminase inhibitor. This compound is a highly potent inhibitor of GABA transaminase, which makes it a useful tool for studying the role of GABA in various physiological processes. However, one of the limitations of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are many potential future directions for research on N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide. One area of interest is the use of this compound as a treatment for addiction. This compound has been shown to reduce drug-seeking behavior in animal models of addiction, and further research is needed to determine whether it could be an effective treatment for addiction in humans. Another area of interest is the use of this compound as a treatment for anxiety disorders. This compound has been shown to reduce anxiety symptoms in animal models, and further research is needed to determine whether it could be an effective treatment for anxiety in humans. Finally, there is interest in developing more selective GABA transaminase inhibitors that could provide more targeted effects and fewer off-target effects than this compound.
Synthesis Methods
N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while enzymatic synthesis involves the use of enzymes to catalyze the synthesis process. The most commonly used method for synthesizing this compound is chemical synthesis, which involves the reaction of various chemical compounds to create the final product.
Scientific Research Applications
N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide has been studied extensively for its potential as a treatment for various neurological disorders, including epilepsy, addiction, and anxiety. In preclinical studies, this compound has been shown to increase GABA levels in the brain, which can help to reduce seizure activity and improve anxiety symptoms. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
N-cyclopropyl-1-[2-(3-fluoro-4-methoxyphenyl)acetyl]pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN2O3/c1-23-15-7-4-11(9-13(15)18)10-16(21)20-8-2-3-14(20)17(22)19-12-5-6-12/h4,7,9,12,14H,2-3,5-6,8,10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGOFBEORBNEMJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC(=O)N2CCCC2C(=O)NC3CC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.